Cas no 898645-09-5 (1-(2-ethoxy-5-methylbenzenesulfonyl)-2-ethyl-1H-imidazole)

• Product Name: 1-(2-ethoxy-5-methylbenzenesulfonyl)-2-ethyl-1H-imidazole
• CAS No: 898645-09-5
• MF: C₁₄H₁₈N₂O₃S
• MW: 294.369322299957
• CID: 5362938
• Update Time: 2025-06-14

1-(2-ethoxy-5-methylbenzenesulfonyl)-2-ethyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethoxy-5-methylphenyl)sulfonyl-2-ethylimidazole
• 1-(2-ethoxy-5-methylbenzenesulfonyl)-2-ethyl-1H-imidazole

• Inchi： 1S/C14H18N2O3S/c1-4-14-15-8-9-16(14)20(17,18)13-10-11(3)6-7-12(13)19-5-2/h6-10H,4-5H2,1-3H3
• InChI Key： IBPLULLEINDTBC-UHFFFAOYSA-N
• SMILES： C1(CC)N(S(C2=CC(C)=CC=C2OCC)(=O)=O)C=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(2-ethoxy-5-methylbenzenesulfonyl)-2-ethyl-1H-imidazole

Recent Advances in the Study of 1-(2-ethoxy-5-methylbenzenesulfonyl)-2-ethyl-1H-imidazole (CAS: 898645-09-5)

1-(2-ethoxy-5-methylbenzenesulfonyl)-2-ethyl-1H-imidazole (CAS: 898645-09-5) is a sulfonylimidazole derivative that has garnered significant attention in recent years due to its potential therapeutic applications. This compound, characterized by its unique chemical structure, has been the subject of numerous studies aimed at elucidating its pharmacological properties, mechanism of action, and potential clinical uses. The following research briefing provides an overview of the latest findings related to this compound, highlighting its significance in the field of chemical biology and medicinal chemistry.

Recent studies have focused on the synthesis and optimization of 1-(2-ethoxy-5-methylbenzenesulfonyl)-2-ethyl-1H-imidazole to enhance its bioavailability and therapeutic efficacy. Researchers have employed advanced synthetic techniques, including microwave-assisted synthesis and flow chemistry, to achieve higher yields and purity. These improvements are critical for scaling up production and ensuring the compound's suitability for preclinical and clinical trials.

In vitro and in vivo studies have demonstrated that 1-(2-ethoxy-5-methylbenzenesulfonyl)-2-ethyl-1H-imidazole exhibits potent inhibitory activity against specific enzymatic targets, particularly those involved in inflammatory and proliferative pathways. For instance, the compound has shown promising results in modulating the activity of cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), which are key players in inflammation and immune response. These findings suggest potential applications in treating conditions such as rheumatoid arthritis, psoriasis, and chronic obstructive pulmonary disease (COPD).

Further investigations into the compound's pharmacokinetics and pharmacodynamics have revealed favorable absorption and distribution profiles, with minimal off-target effects. Animal models have indicated good oral bioavailability and sustained plasma concentrations, making it a viable candidate for oral administration. Additionally, the compound's metabolic stability and low toxicity profile underscore its potential as a safe and effective therapeutic agent.

Recent patent filings and industry reports highlight the growing interest in 1-(2-ethoxy-5-methylbenzenesulfonyl)-2-ethyl-1H-imidazole as a lead compound for drug development. Several pharmaceutical companies have initiated collaborative research programs to explore its utility in combination therapies and targeted drug delivery systems. These efforts are expected to accelerate the translation of preclinical findings into clinical applications.

In conclusion, 1-(2-ethoxy-5-methylbenzenesulfonyl)-2-ethyl-1H-imidazole (CAS: 898645-09-5) represents a promising candidate for further development in the field of medicinal chemistry. Its unique pharmacological properties, combined with advancements in synthesis and formulation, position it as a potential therapeutic agent for a range of inflammatory and proliferative disorders. Ongoing research and clinical trials will be crucial in determining its ultimate utility and safety profile in human patients.